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Compound of Interest

Compound Name: Vanillin acetate

Cat. No.: B042379 Get Quote

Essential Safety and Handling Guide for Vanillin
Acetate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling of

Vanillin acetate, including personal protective equipment (PPE), operational procedures, and

disposal plans.

Physicochemical and Toxicological Data
While comprehensive toxicological data for Vanillin acetate is not fully available, the existing

information has been summarized below. It is crucial to handle this chemical with care,

adhering to the precautionary measures outlined in this document.
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Property Value

Chemical Name 4-Acetoxy-3-methoxybenzaldehyde

Synonyms Vanillin acetate

CAS Number 881-68-5

Molecular Formula C₁₀H₁₀O₄

Molecular Weight 194.18 g/mol

Appearance
White to very pale yellow solid (crystal or

powder)[1]

Melting Point 77-79 °C[2]

Boiling Point 288.5 °C at 760 mmHg[2]

Oral Toxicity
Harmful if swallowed (Acute Toxicity, Oral -

Category 4)[2]

Dermal Toxicity No data available

Inhalation Toxicity No data available

Occupational Exposure Limits Not established[3]

Personal Protective Equipment (PPE)
When handling Vanillin acetate, the use of appropriate personal protective equipment is

mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields that are

compliant with OSHA's 29 CFR 1910.133 or European Standard EN166.[3]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[3] Gloves must be

inspected before use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC385940250&countryCode=US&language=en
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Vanillin.pdf
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Vanillin.pdf
https://www.thinksrs.com/downloads/pdfs/other%20stuff/MSDS_Vanillin.pdf
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=5myKcihHY41Myq37f8IJ5g%3D%3D&posionId=A0006
https://www.benchchem.com/product/b042379?utm_src=pdf-body
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=5myKcihHY41Myq37f8IJ5g%3D%3D&posionId=A0006
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=5myKcihHY41Myq37f8IJ5g%3D%3D&posionId=A0006
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat: A lab coat or other protective clothing should be worn to prevent skin exposure.

[2]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[3] However, if dust is generated, a NIOSH-approved N95

or P1 dust mask should be used.[4]

Operational and Handling Plan
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Handling:

Ensure adequate ventilation in the work area.[2][3]

Avoid contact with eyes, skin, and clothing.[2][3]

Avoid inhalation of dust.[2][3]

Do not eat, drink, or smoke in areas where Vanillin acetate is handled.[2]

Wash hands thoroughly after handling.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store away from incompatible materials such as strong acids and bases.[3]

First Aid Measures
In the event of exposure to Vanillin acetate, immediate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[3] If skin irritation

persists, consult a physician.

Inhalation

Move the person to fresh air.[3] If breathing is

difficult, give artificial respiration.[3] Seek

medical attention if symptoms occur.

Ingestion

Clean mouth with water and drink plenty of

water afterward.[3] Do NOT induce vomiting.[2]

Seek medical attention if symptoms occur.

Spill and Disposal Plan
Proper containment and disposal of Vanillin acetate are essential to prevent environmental

contamination and ensure safety.

Spill Cleanup:

Ensure adequate ventilation and wear appropriate PPE.

For solid spills, sweep or shovel the material into a suitable, closed container for disposal.

[3] Avoid generating dust.

Do not let the product enter drains.[3]

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2]

Contaminated packaging should be disposed of as an unused product.[3]
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Experimental Workflows and Logical Relationships
To further clarify the procedural steps for handling Vanillin acetate, the following diagrams

illustrate the workflows for safe handling and spill response.
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Standard Operating Procedure for Handling Vanillin Acetate

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure adequate ventilation

Don appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Weigh/measure required amount in a designated area

Avoid generating dust

Keep container closed when not in use

Clean work area

Dispose of waste in a labeled, sealed container

Remove and dispose of gloves properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Vanillin Acetate.
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Chemical Spill Response for Vanillin Acetate

Assess

Contain & Clean

Dispose

Alert others in the immediate area

Identify the spilled material

Ensure proper ventilation

Don appropriate PPE

Sweep solid material into a labeled container

Avoid creating dust

Clean the spill area with a damp cloth

Seal the waste container

Dispose of waste according to institutional and local regulations

Decontaminate or dispose of cleaning materials

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow for Vanillin Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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